78-99-9

1,1-Dichloropropane

In Stock

• CAS RN:
• 78-99-9

• Formula:
• C3H6Cl2
  CHCl2CH2CH3
  C3H6Cl2

• InChI:
• InChI=1S/C3H6Cl2/c1-2-3(4)5/h3H,2H2,1H3

• InChIKey:
• WIHMGGWNMISDNJ-UHFFFAOYSA-N

• 1,1-dichloropropane is a colorless watery liquid with a sweet odor. Sinks in water. Produces irritating vapor. (USCG, 1999)

Lysergic acid ethylamide

• CAS RN:
• 478-99-9

• Formula:
• C18H21N3O

• InChI:
• InChI=1S/C18H21N3O/c1-3-19-18(22)12-7-14-13-5-4-6-15-17(13)11(9-20-15)8-16(14)21(2)10-12/h4-7,9,12,16,20H,3,8,10H2,1-2H3,(H,19,22)/t12-,16-/m1/s1

• InChIKey:
• VEBWTGYUIBTVNR-MLGOLLRUSA-N

• Deethyl-LSD is discontinued (DEA controlled substance). Deethyl-LSD is a derivative of ergine. It is reported to have some LSD-like effects but is weaker and shorter lasting, with an active dose reported to be between 0.5 and 1.5 milligrams.

1-(Benzylideneamino)-4,6-diphenylpyridin-2(1H)-one

Usually In Stock

• CAS RN:
• 26478-99-9

• Formula:
• C24H18N2O

• InChI:
• InChI=1S/C24H18N2O/c27-24-17-22(20-12-6-2-7-13-20)16-23(21-14-8-3-9-15-21)26(24)25-18-19-10-4-1-5-11-19/h1-18H

• InChIKey:
• UPFYKBWFAKMLPV-UHFFFAOYSA-N

• 1-(Benzylideneamino)-4,6-diphenylpyridin-2(1H)-one is a useful research compound. Its molecular formula is C24H18N2O and its molecular weight is 350.4 g/mol. The purity is usually 95%.

6-Ethyl-2,3,7-trihydroxyjuglone

• CAS RN:
• 13378-99-9

• Formula:
• C12H10O6

• InChI:
• InChI=1S/C12H10O6/c1-2-4-6(13)3-5-7(8(4)14)10(16)12(18)11(17)9(5)15/h3,13-14,17-18H,2H2,1H3

• InChIKey:
• LZPOHOLJSVDDBR-UHFFFAOYSA-N

• 6-Ethyl-2,3,7-trihydroxyjuglone is a natural product found in Temnopleurus toreumaticus with data available.

2-(3-Aminophenyl)thiazole-4-carbaldehyde

• CAS RN:
• 885278-99-9

• Formula:
• C10H8N2OS

• InChI:
• InChI=1S/C10H8N2OS/c11-8-3-1-2-7(4-8)10-12-9(5-13)6-14-10/h1-6H,11H2

• InChIKey:
• WUNYYDGWNXLCCC-UHFFFAOYSA-N

• 2-(3-Aminophenyl)thiazole-4-carbaldehyde is a useful research compound. Its molecular formula is C10H8N2OS and its molecular weight is 204.25 g/mol. The purity is usually 95%.

N'-(4-fluoro-1,3-benzothiazol-2-yl)-2,6-dimethoxybenzohydrazide

In Stock

• CAS RN:
• 851978-99-9

• Formula:
• C16H14FN3O3S

• InChI:
• InChI=1S/C16H14FN3O3S/c1-22-10-6-4-7-11(23-2)13(10)15(21)19-20-16-18-14-9(17)5-3-8-12(14)24-16/h3-8H,1-2H3,(H,18,20)(H,19,21)

• InChIKey:
• KFLFNRGBLSTXPK-UHFFFAOYSA-N

• N'-(4-fluoro-1,3-benzothiazol-2-yl)-2,6-dimethoxybenzohydrazide is a useful research compound. Its molecular formula is C16H14FN3O3S and its molecular weight is 347.36. The purity is usually 95%.

[4-(8-methoxy-2-oxochromen-3-yl)-2-oxochromen-7-yl] N,N-dimethylcarbamate

In Stock

• CAS RN:
• 869078-99-9

• Formula:
• C22H17NO7

• InChI:
• InChI=1S/C22H17NO7/c1-23(2)22(26)28-13-7-8-14-15(11-19(24)29-18(14)10-13)16-9-12-5-4-6-17(27-3)20(12)30-21(16)25/h4-11H,1-3H3

• InChIKey:
• VESZTSBBQCKRJK-UHFFFAOYSA-N

• [4-(8-methoxy-2-oxochromen-3-yl)-2-oxochromen-7-yl] N,N-dimethylcarbamate is a useful research compound. Its molecular formula is C22H17NO7 and its molecular weight is 407.378. The purity is usually 95%.

1,4-bis{[2,5-dimethoxy-4-(1H-tetrazol-1-yl)phenyl]sulfonyl}-1,4-diazepane

In Stock

• CAS RN:
• 893778-99-9

• Formula:
• C23H28N10O8S2

• InChI:
• InChI=1S/C23H28N10O8S2/c1-38-18-12-22(20(40-3)10-16(18)32-14-24-26-28-32)42(34,35)30-6-5-7-31(9-8-30)43(36,37)23-13-19(39-2)17(11-21(23)41-4)33-15-25-27-29-33/h10-15H,5-9H2,1-4H3

• InChIKey:
• VWBJEXAKMODMCP-UHFFFAOYSA-N

• 1,4-bis{[2,5-dimethoxy-4-(1H-tetrazol-1-yl)phenyl]sulfonyl}-1,4-diazepane is a useful research compound. Its molecular formula is C23H28N10O8S2 and its molecular weight is 636.7 g/mol. The purity is usually 95%.

2'-Carboethoxy-3-(3,4-dimethylphenyl)propiophenone

In Stock

• CAS RN:
• 898778-99-9

• Formula:
• C20H22O3

• InChI:
• InChI=1S/C20H22O3/c1-4-23-20(22)18-8-6-5-7-17(18)19(21)12-11-16-10-9-14(2)15(3)13-16/h5-10,13H,4,11-12H2,1-3H3

• InChIKey:
• ZVHRRRYXDCTUBU-UHFFFAOYSA-N

• 2'-Carboethoxy-3-(3,4-dimethylphenyl)propiophenone is a useful research compound. Its molecular formula is C20H22O3 and its molecular weight is 310.4 g/mol. The purity is usually 95%.

4-Chloro-2,3-difluoropyridine

In Stock

• CAS RN:
• 851178-99-9

• Formula:
• C5H2ClF2N

• InChI:
• InChI=1S/C5H2ClF2N/c6-3-1-2-9-5(8)4(3)7/h1-2H

• InChIKey:
• RFFJEZRNZLNVBG-UHFFFAOYSA-N

• 4-Chloro-2,3-difluoropyridine is a useful research compound. Its molecular formula is C5H2ClF2N and its molecular weight is 149.52 g/mol. The purity is usually 95%.

Acetamide, 2-((1-methyl-4-nitro-1H-imidazol-5-YL)thio)-

• CAS RN:
• 110578-99-9

• Formula:
• C6H8N4O3S

• InChI:
• InChI=1S/C6H8N4O3S/c1-9-3-8-5(10(12)13)6(9)14-2-4(7)11/h3H,2H2,1H3,(H2,7,11)

• InChIKey:
• XOCKNIDKCQUYLP-UHFFFAOYSA-N

• Acetamide, 2-((1-methyl-4-nitro-1H-imidazol-5-YL)thio)-, also known as Acetamide, 2-((1-methyl-4-nitro-1H-imidazol-5-YL)thio)-, is a useful research compound. Its molecular formula is C6H8N4O3S and its molecular weight is 216.22 g/mol. The purity is usually 95%.

1-[1-(4-Fluoro-phenyl)-ethyl]-piperazine dihydrochloride

In Stock

• CAS RN:
• 1263378-99-9

• Formula:
• C12H19Cl2FN2

• InChI:
• InChI=1S/C12H17FN2.2ClH/c1-10(15-8-6-14-7-9-15)11-2-4-12(13)5-3-11;;/h2-5,10,14H,6-9H2,1H3;2*1H

• InChIKey:
• PMAWUJJGIIBRMU-UHFFFAOYSA-N

• 1-[1-(4-Fluoro-phenyl)-ethyl]-piperazine dihydrochloride is a useful research compound. Its molecular formula is C12H19Cl2FN2 and its molecular weight is 281.19 g/mol. The purity is usually 95%.

5-cyclopropyl-N-((1-(2-hydroxyethoxy)cyclopentyl)methyl)isoxazole-3-carboxamide

In Stock

• CAS RN:
• 2175978-99-9

• Formula:
• C15H22N2O4

• InChI:
• InChI=1S/C15H22N2O4/c18-7-8-20-15(5-1-2-6-15)10-16-14(19)12-9-13(21-17-12)11-3-4-11/h9,11,18H,1-8,10H2,(H,16,19)

• InChIKey:
• GZPLHPGJIBCXMV-UHFFFAOYSA-N

• 5-cyclopropyl-N-((1-(2-hydroxyethoxy)cyclopentyl)methyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C15H22N2O4 and its molecular weight is 294.351. The purity is usually 95%.